1-(4-ethoxyphenyl)-2,3-dihydro-1H-pyrrolo[2,3-b]quinolin-4-amine hydrochloride

• IUPAC Name: 1-(4-ethoxyphenyl)-2,3-dihydropyrrolo[2,3-b]quinolin-4-amine;hydrochloride
• InChI: InChI=1S/C19H19N3O.ClH/c1-2-23-14-9-7-13(8-10-14)22-12-11-16-18(20)15-5-3-4-6-17(15)21-19(16)22;/h3-10H,2,11-12H2,1H3,(H2,20,21);1H
• InChI Key: UBCGZYVULBYQFT-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N2CCC3=C(C4=CC=CC=C4N=C32)N.Cl
• Molecular Formula: C19H20ClN3O
• Molecular Weight: 341.8 g/mol

Description

1-(4-ethoxyphenyl)-2,3-dihydro-1H-pyrrolo[2,3-b]quinolin-4-amine hydrochloride is a chemical compound that has gained significant attention in the field of scientific research due to its potential pharmacological properties. The compound has been studied for its ability to interact with various biological targets and has shown promising results in pre-clinical studies.

Mechanism of Action

The mechanism of action of 1-(4-ethoxyphenyl)-2,3-dihydro-1H-pyrrolo[2,3-b]quinolin-4-amine hydrochloride is not fully understood, but it is believed to interact with various biological targets in the body. The compound has been shown to inhibit the activity of certain enzymes and proteins that are involved in cancer cell growth and proliferation. It has also been shown to reduce inflammation and oxidative stress by modulating the activity of various signaling pathways in the body.
Biochemical and Physiological Effects
1-(4-ethoxyphenyl)-2,3-dihydro-1H-pyrrolo[2,3-b]quinolin-4-amine hydrochloride has been shown to have various biochemical and physiological effects in pre-clinical studies. The compound has been shown to inhibit the growth and proliferation of cancer cells, reduce inflammation and oxidative stress, and modulate the activity of various signaling pathways in the body. It has also been shown to have a favorable safety profile, with low toxicity and few side effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-(4-ethoxyphenyl)-2,3-dihydro-1H-pyrrolo[2,3-b]quinolin-4-amine hydrochloride in lab experiments is its potential pharmacological properties. The compound has shown promising results in pre-clinical studies as an anti-cancer agent and has the potential to be developed into a novel therapeutic agent. However, one of the limitations of using this compound in lab experiments is the lack of understanding of its mechanism of action. Further studies are needed to fully elucidate the biological targets and pathways that are affected by this compound.

Future Directions

There are several future directions for the study of 1-(4-ethoxyphenyl)-2,3-dihydro-1H-pyrrolo[2,3-b]quinolin-4-amine hydrochloride. One direction is to further investigate its potential as an anti-cancer agent and develop it into a novel therapeutic agent. Another direction is to study its potential as an anti-inflammatory and anti-oxidant agent, with the potential to treat various diseases such as arthritis and neurodegenerative disorders. Further studies are also needed to fully elucidate the mechanism of action of this compound and identify its biological targets and pathways.

Synthesis Methods

The synthesis of 1-(4-ethoxyphenyl)-2,3-dihydro-1H-pyrrolo[2,3-b]quinolin-4-amine hydrochloride involves a multi-step process that requires the use of various reagents and solvents. The most commonly used method involves the reaction of 4-ethoxyphenyl hydrazine with 2,3-dihydro-1H-pyrrolo[2,3-b]quinoline-4-carbaldehyde in the presence of a reducing agent such as sodium borohydride. The resulting product is then treated with hydrochloric acid to obtain the desired compound in high yield and purity.

Scientific Research Applications

1-(4-ethoxyphenyl)-2,3-dihydro-1H-pyrrolo[2,3-b]quinolin-4-amine hydrochloride has been extensively studied for its potential pharmacological properties. The compound has shown promising results in pre-clinical studies as an anti-cancer agent, with the ability to inhibit the growth and proliferation of cancer cells. It has also been studied for its potential as an anti-inflammatory and anti-oxidant agent, with the ability to reduce inflammation and oxidative stress in various disease models.